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Compound of Interest

Compound Name: Pyrimidifen

Cat. No.: B132436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrimidifen is a potent acaricide and insecticide belonging to the pyrimidinamine chemical

class. Its primary mechanism of action involves the inhibition of the mitochondrial electron

transport chain at Complex I (NADH:ubiquinone reductase), disrupting cellular respiration in

target organisms. This guide provides a comprehensive overview of Pyrimidifen's chemical

structure, physicochemical properties, mode of action, and toxicological profile. Detailed,

representative experimental protocols for its synthesis, analytical determination, and biological

evaluation are presented to support research and development activities.

Chemical Identity and Structure
Pyrimidifen is chemically identified as 5-chloro-N-[2-[4-(2-ethoxyethyl)-2,3-

dimethylphenoxy]ethyl]-6-ethylpyrimidin-4-amine.[1][2][3] Its structure is characterized by a

central pyrimidine ring, which is crucial for its biological activity.

IUPAC Name: 5-chloro-N-[2-[4-(2-ethoxyethyl)-2,3-dimethylphenoxy]ethyl]-6-ethylpyrimidin-

4-amine[1][4]

CAS Number: 105779-78-0[1][5][6]

Molecular Formula: C₂₀H₂₈ClN₃O₂[1][5][6][7]
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Canonical SMILES: CCC1=C(C(=NC=N1)NCCOC2=C(C(=C(C=C2)CCOCC)C)C)Cl[4]

InChI Key: ITKAIUGKVKDENI-UHFFFAOYSA-N[4]

Chemical Structure:  (Image Source: PubChem CID

6451139)

Physicochemical Properties
The physical and chemical properties of Pyrimidifen are critical for its formulation, application,

and environmental fate. It is a white crystalline solid with low solubility in water.[2][8]
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Property Value Reference(s)

Molecular Weight 377.91 g/mol [5][6][7]

Appearance
White crystalline solid or

powder
[2]

Melting Point 69.4 - 70.9 °C [2][9]

Boiling Point 535.6 °C (Predicted) [9]

Vapor Pressure 1.2 x 10⁻⁹ mmHg (25 °C) [2]

Specific Gravity 1.22 (20 °C) [2]

Water Solubility 2.17 mg/L (25 °C) [2]

Solubility (g/L, 25°C)

Acetonitrile: 97, Methanol: 276,

n-Hexane: 34, Xylene: 364,

Dimethyl Sulfoxide: 307

[2][8]

Mode of Action: Mitochondrial Complex I Inhibition
Pyrimidifen's insecticidal and acaricidal activity stems from its role as a mitochondrial

NADH:ubiquinone reductase (Complex I) inhibitor.[1][4][10] By blocking the electron transport

chain at this complex, it prevents the oxidation of NADH to NAD+, halting the flow of electrons

to subsequent complexes (Coenzyme Q, Complex III, Cytochrome C, Complex IV). This

disruption severely impairs ATP synthesis, leading to cellular energy depletion and ultimately,

death of the organism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pssj2.jp/2006/gakkaisi/tec_info/pyrimidi.pdf
https://www.researchgate.net/figure/Synthesis-of-pyrimidifen-53-by-reduction-of-the-oxime-derivative-51_fig14_380933383
https://www.organic-chemistry.org/synthesis/heterocycles/pyrimidines.shtm
https://prepchem.com/synthesis-of-5-chloro-4-2-4-2-ethoxyethyl-2-methylphenoxy-ethylamino-6-methylpyrimidine-hydrochloride-hydrochloride-of-compound-no-12/
https://prepchem.com/synthesis-of-5-chloro-4-2-4-2-ethoxyethyl-2-methylphenoxy-ethylamino-6-methylpyrimidine-hydrochloride-hydrochloride-of-compound-no-12/
https://pubmed.ncbi.nlm.nih.gov/12883520/
https://pubmed.ncbi.nlm.nih.gov/12883520/
https://prepchem.com/synthesis-of-5-chloro-4-2-4-2-ethoxyethyl-2-methylphenoxy-ethylamino-6-methylpyrimidine-hydrochloride-hydrochloride-of-compound-no-12/
https://prepchem.com/synthesis-of-5-chloro-4-2-4-2-ethoxyethyl-2-methylphenoxy-ethylamino-6-methylpyrimidine-hydrochloride-hydrochloride-of-compound-no-12/
https://prepchem.com/synthesis-of-5-chloro-4-2-4-2-ethoxyethyl-2-methylphenoxy-ethylamino-6-methylpyrimidine-hydrochloride-hydrochloride-of-compound-no-12/
https://prepchem.com/synthesis-of-5-chloro-4-2-4-2-ethoxyethyl-2-methylphenoxy-ethylamino-6-methylpyrimidine-hydrochloride-hydrochloride-of-compound-no-12/
https://www.scbt.com/p/pyrimidifen-d5-105779-78-0-unlabeled
https://www.benchchem.com/product/b132436?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17703214/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3481.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrimidifen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Materials:
- Substituted Phenol

- Dichloroethane
- Pyrimidine Precursor

Step 1: Etherification
React substituted phenol with an

ethylene-containing bifunctional reagent.

Step 2: Amination
Introduce the primary amine group to form

the side-chain intermediate.

Step 3: Pyrimidine Ring Formation
Condensation of the side-chain amine

with a suitable pyrimidine precursor
(e.g., a dichloropyrimidine).

Step 4: Purification
Purify crude product via column

chromatography or recrystallization.

Final Product:
Pyrimidifen
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Sample Preparation
- Accurately weigh sample
- Dissolve in mobile phase

- Filter through 0.45 µm filter

HPLC System Setup
- Column: C18 (e.g., 150x4.6mm, 5µm)

- Mobile Phase: Acetonitrile:Water
- Flow Rate: 1.0 mL/min
- Detector: UV at 272 nm

Calibration
Inject a series of known

concentration standards to
create a calibration curve.

Sample Analysis
Inject the prepared sample

into the HPLC system.

Data Processing
- Integrate peak area of Pyrimidifen

- Quantify concentration using
the calibration curve.

Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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